Cas no 224321-05-5 ((2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester)
(2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 2-(1,1-dimethylethyl)1-(phenylmethyl) ester, (2S,4S)-
- (2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester
-
- Inchi: 1S/C17H23NO5/c1-17(2,3)23-15(20)14-9-13(19)10-18(14)16(21)22-11-12-7-5-4-6-8-12/h4-8,13-14,19H,9-11H2,1-3H3/t13-,14-/m0/s1
- InChI Key: NTIYXHSAWPRZFY-KBPBESRZSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)C[C@@H](O)C[C@H]1C(OC(C)(C)C)=O
(2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-746597-0.05g |
1-benzyl 2-tert-butyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate |
224321-05-5 | 95% | 0.05g |
$1320.0 | 2024-05-23 | |
| Enamine | EN300-746597-0.1g |
1-benzyl 2-tert-butyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate |
224321-05-5 | 95% | 0.1g |
$1384.0 | 2024-05-23 | |
| Enamine | EN300-746597-0.25g |
1-benzyl 2-tert-butyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate |
224321-05-5 | 95% | 0.25g |
$1447.0 | 2024-05-23 | |
| Enamine | EN300-746597-0.5g |
1-benzyl 2-tert-butyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate |
224321-05-5 | 95% | 0.5g |
$1509.0 | 2024-05-23 | |
| Enamine | EN300-746597-1.0g |
1-benzyl 2-tert-butyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate |
224321-05-5 | 95% | 1.0g |
$1572.0 | 2024-05-23 | |
| Enamine | EN300-746597-2.5g |
1-benzyl 2-tert-butyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate |
224321-05-5 | 95% | 2.5g |
$3080.0 | 2024-05-23 | |
| Enamine | EN300-746597-5.0g |
1-benzyl 2-tert-butyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate |
224321-05-5 | 95% | 5.0g |
$4557.0 | 2024-05-23 | |
| Enamine | EN300-746597-10.0g |
1-benzyl 2-tert-butyl (2S,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate |
224321-05-5 | 95% | 10.0g |
$6758.0 | 2024-05-23 |
(2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on (2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester
Comprehensive Guide to (2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester (CAS No. 224321-05-5)
(2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester (CAS No. 224321-05-5) is a highly specialized chiral compound widely used in pharmaceutical research and organic synthesis. This pyrrolidine derivative serves as a crucial intermediate in the development of peptidomimetics and bioactive molecules. Its unique stereochemistry at the 2S,4S positions makes it particularly valuable for asymmetric synthesis and drug discovery applications.
The molecular structure features a tert-butyl ester group at the carboxylic acid position, providing excellent stability during synthetic transformations. The phenylmethoxycarbonyl (Cbz) protecting group on the nitrogen atom allows selective deprotection under mild conditions, making this compound versatile for multi-step syntheses. Researchers frequently employ 224321-05-5 in peptide coupling reactions, where its 4-hydroxy group offers additional functionalization opportunities.
Recent trends in pharmaceutical chemistry have increased demand for chiral building blocks like (2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester. The compound's ability to induce stereocontrol in target molecules aligns perfectly with modern drug design principles that emphasize enantiopurity. Many researchers searching for "pyrrolidine-based chiral auxiliaries" or "Cbz-protected amino acid derivatives" will find this material exceptionally useful for their projects.
From a synthetic perspective, the tert-butyl ester moiety in 224321-05-5 provides distinct advantages. It resists hydrolysis under basic conditions while remaining cleavable under acidic conditions, offering orthogonal protection strategies. The compound's hydroxy group at the 4-position enables further derivatization through oxidation, etherification, or esterification – answering frequent search queries about "modifiable chiral templates" in medicinal chemistry forums.
Quality specifications for CAS 224321-05-5 typically require ≥95% purity by HPLC, with strict control of enantiomeric excess (usually ≥98% ee). These parameters make it suitable for GMP-compliant pharmaceutical manufacturing. Current market analyses show growing interest in this compound from contract research organizations (CROs) working on protease inhibitor development – a hot topic in antiviral and anticancer research.
The stability profile of (2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester makes it suitable for long-term storage at 2-8°C under inert atmosphere. This addresses common logistical concerns found in search queries like "storage conditions for chiral esters." Its solubility in common organic solvents (DCM, THF, DMF) while being sparingly soluble in water facilitates various reaction conditions.
Innovative applications continue to emerge for this compound, particularly in solid-phase peptide synthesis (SPPS) and combinatorial chemistry. The pharmaceutical industry's shift toward peptide-based therapeutics has significantly increased visibility of 224321-05-5 in scientific literature and patent applications. Researchers investigating "constrained amino acid analogs" or "peptide backbone modifications" frequently encounter this valuable intermediate.
Environmental and safety considerations for CAS 224321-05-5 follow standard laboratory chemical protocols. While not classified as hazardous under GHS criteria, proper PPE including gloves and eye protection is recommended during handling. This information responds to frequently searched questions about "safety data for pyrrolidine derivatives" in laboratory settings.
The global market for chiral synthons like (2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester shows consistent growth, driven by expanding peptide therapeutics pipelines. Analytical techniques for quality control typically involve chiral HPLC, NMR (1H, 13C), and mass spectrometry – addressing common search terms like "characterization of stereoisomeric compounds."
Future research directions may explore enzymatic resolutions to improve the synthetic efficiency of 224321-05-5, responding to growing interest in "green chemistry approaches to chiral compounds." The compound's structural features position it as a key player in developing next-generation conformationally restricted peptides – a trending topic in drug discovery circles.
224321-05-5 ((2S,4S)-4-hydroxy-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)